Cas no 1701928-88-2 (3-Ethoxy-1-ethynylcyclobutan-1-ol)

3-Ethoxy-1-ethynylcyclobutan-1-ol is a versatile organic compound with a cyclobutan-1-ol backbone. It features an ethynyl group and an ethoxy substituent, which confer unique reactivity and stability. This compound is highly valued for its ability to participate in various chemical transformations, making it a valuable intermediate in organic synthesis. Its structural features enable efficient transformations into complex molecules, offering a broad range of applications in pharmaceuticals, agrochemicals, and materials science.
3-Ethoxy-1-ethynylcyclobutan-1-ol structure
1701928-88-2 structure
Product Name:3-Ethoxy-1-ethynylcyclobutan-1-ol
CAS No:1701928-88-2
MF:C8H12O2
MW:140.179682731628
CID:5736464
PubChem ID:106823311
Update Time:2025-06-18

3-Ethoxy-1-ethynylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-ethoxy-1-ethynylcyclobutan-1-ol
    • EN300-1273412
    • 1701928-88-2
    • Cyclobutanol, 3-ethoxy-1-ethynyl-
    • 3-Ethoxy-1-ethynylcyclobutan-1-ol
    • Inchi: 1S/C8H12O2/c1-3-8(9)5-7(6-8)10-4-2/h1,7,9H,4-6H2,2H3
    • InChI Key: CIBWQCNRZNEVQH-UHFFFAOYSA-N
    • SMILES: O(CC)C1CC(C#C)(C1)O

Computed Properties

  • Exact Mass: 140.083729621g/mol
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.06±0.1 g/cm3(Predicted)
  • Boiling Point: 190.1±40.0 °C(Predicted)
  • pka: 12.84±0.40(Predicted)

3-Ethoxy-1-ethynylcyclobutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1273412-0.05g
3-ethoxy-1-ethynylcyclobutan-1-ol
1701928-88-2
0.05g
$1682.0 2023-06-08
Enamine
EN300-1273412-0.1g
3-ethoxy-1-ethynylcyclobutan-1-ol
1701928-88-2
0.1g
$1761.0 2023-06-08
Enamine
EN300-1273412-0.25g
3-ethoxy-1-ethynylcyclobutan-1-ol
1701928-88-2
0.25g
$1841.0 2023-06-08
Enamine
EN300-1273412-0.5g
3-ethoxy-1-ethynylcyclobutan-1-ol
1701928-88-2
0.5g
$1922.0 2023-06-08
Enamine
EN300-1273412-1.0g
3-ethoxy-1-ethynylcyclobutan-1-ol
1701928-88-2
1g
$2002.0 2023-06-08
Enamine
EN300-1273412-2.5g
3-ethoxy-1-ethynylcyclobutan-1-ol
1701928-88-2
2.5g
$3925.0 2023-06-08
Enamine
EN300-1273412-5.0g
3-ethoxy-1-ethynylcyclobutan-1-ol
1701928-88-2
5g
$5807.0 2023-06-08
Enamine
EN300-1273412-10.0g
3-ethoxy-1-ethynylcyclobutan-1-ol
1701928-88-2
10g
$8611.0 2023-06-08
Enamine
EN300-1273412-50mg
3-ethoxy-1-ethynylcyclobutan-1-ol
1701928-88-2
50mg
$888.0 2023-10-02
Enamine
EN300-1273412-100mg
3-ethoxy-1-ethynylcyclobutan-1-ol
1701928-88-2
100mg
$930.0 2023-10-02
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